Cas no 2137996-17-7 (5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride)

• Product Name: 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• CAS No: 2137996-17-7
• MF: C₁₀H₁₆FN₃O₂S
• MW: 261.316344261169
• CID: 6026913
• PubChem ID: 165476834
• Update Time: 2025-06-09

5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride
• 2137996-17-7
• EN300-782949

• Inchi： 1S/C10H16FN3O2S/c1-7(2)14-9(8-5-3-4-6-8)12-13-10(14)17(11,15)16/h7-8H,3-6H2,1-2H3
• InChI Key： YFAOZCSNPQEAMT-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2CCCC2)N1C(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 261.09472610g/mol
• Monoisotopic Mass: 261.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride

Exploring the Unique Properties and Applications of 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137996-17-7)

The compound 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride (CAS No. 2137996-17-7) has garnered significant attention in the field of medicinal chemistry and materials science due to its unique structural features and versatile reactivity. As a sulfonyl fluoride-containing heterocycle, this molecule exhibits remarkable potential in covalent inhibitor design, chemical biology, and targeted drug discovery. Researchers are particularly intrigued by its ability to form stable interactions with biological targets, making it a valuable scaffold for developing novel therapeutic agents.

In recent years, the scientific community has witnessed a surge in interest around sulfur(VI)-fluoride exchange (SuFEx) chemistry, and 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride represents an important example of this emerging class of compounds. The triazole core provides excellent metabolic stability while the cyclopentyl and isopropyl substituents contribute to optimal lipophilicity and target binding properties. These characteristics align perfectly with current pharmaceutical industry demands for compounds with improved pharmacokinetic profiles.

The synthetic versatility of 2137996-17-7 makes it particularly valuable for fragment-based drug discovery approaches. Medicinal chemists frequently search for information about triazole sulfonyl fluoride synthesis and SuFEx click chemistry applications, reflecting the growing importance of these methodologies. The compound's fluorosulfonyl group serves as an excellent warhead for covalent modification of biological targets, while maintaining sufficient selectivity - a critical consideration in modern drug design to avoid off-target effects.

From a materials science perspective, 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride offers intriguing possibilities for polymer modification and surface functionalization. The combination of its heterocyclic structure and reactive sulfonyl fluoride group enables the creation of novel materials with tailored properties. Researchers investigating advanced functional materials often explore such compounds for their ability to introduce specific functionalities through efficient conjugation chemistry.

Recent studies have highlighted the potential of CAS 2137996-17-7 in proteomics research, particularly in activity-based protein profiling (ABPP). This application leverages the compound's ability to selectively modify active sites of enzymes, providing valuable insights into disease mechanisms and potential therapeutic interventions. The scientific community continues to search for triazole-based covalent probes and sulfonyl fluoride protein labeling techniques, indicating sustained interest in this area of research.

The stability profile of 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride under various conditions makes it particularly attractive for industrial applications. Process chemists frequently investigate scale-up synthesis of sulfonyl fluorides and handling of fluorinated heterocycles, reflecting the practical challenges in working with these specialized compounds. Proper storage conditions and handling protocols remain important considerations for researchers working with this material.

In the context of green chemistry initiatives, there is growing interest in developing more sustainable routes to compounds like 2137996-17-7. Researchers are exploring catalytic methods for triazole synthesis and fluorine-efficient reactions to reduce the environmental impact of producing such valuable intermediates. These efforts align with broader pharmaceutical industry goals of reducing waste and improving process efficiency.

The unique electronic properties of 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride have also attracted attention from computational chemists. Molecular modeling studies frequently incorporate such fluorosulfonylated heterocycles to understand their interaction patterns with biological targets. This computational-aided approach has become increasingly important in rational drug design, helping to prioritize compounds for synthesis and testing.

As the field of covalent drug discovery continues to evolve, CAS 2137996-17-7 serves as an important reference compound for understanding structure-activity relationships in sulfonyl fluoride-containing inhibitors. The balanced lipophilicity provided by its cyclopentyl and isopropyl substituents offers valuable insights for medicinal chemists optimizing drug-like properties. These structural features are particularly relevant for addressing challenges in CNS drug development and overcoming biological barriers.

Looking ahead, the scientific community anticipates expanded applications for 5-cyclopentyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl fluoride in areas such as chemical biology tool development and materials innovation. Continued research into its reactivity patterns and biological interactions will likely uncover new opportunities for this versatile compound. As synthetic methodologies advance and our understanding of SuFEx chemistry deepens, this molecule and its analogs are poised to play an increasingly important role in multiple scientific disciplines.